Chenodeoxycholic Acid-d5 (Major)
Chenodeoxycholic Acid-d5 (Major)
Brand Name:
Vulcanchem
CAS No.:
52840-12-7
VCID:
VC0131524
InChI:
InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24-/m1/s1/i8D2,12D2,16D
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H40O4
Molecular Weight:
397.611
Chenodeoxycholic Acid-d5 (Major)
CAS No.: 52840-12-7
Cat. No.: VC0131524
Molecular Formula: C24H40O4
Molecular Weight: 397.611
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 52840-12-7 |
|---|---|
| Molecular Formula | C24H40O4 |
| Molecular Weight | 397.611 |
| IUPAC Name | (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,7-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24-/m1/s1/i8D2,12D2,16D |
| Standard InChI Key | RUDATBOHQWOJDD-FVAYXOGXSA-N |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
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